Cas no 6630-65-5 (9-Chlorofluorene)

9-Chlorofluorene is a halogenated aromatic compound with the molecular formula C₁₃H₉Cl. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The chloro substituent at the 9-position enhances reactivity, enabling efficient cross-coupling and substitution reactions. Its rigid fluorene backbone contributes to stability and structural control in derived compounds. The product is characterized by high purity and consistent performance, making it suitable for research and industrial applications. Proper handling is advised due to its potential sensitivity to light and moisture. Storage under inert conditions is recommended to maintain integrity.
9-Chlorofluorene structure
9-Chlorofluorene structure
Product Name:9-Chlorofluorene
CAS No:6630-65-5
MF:C13H9Cl
MW:200.66356253624
MDL:MFCD00043468
CID:85731
PubChem ID:23115
Update Time:2025-05-24

9-Chlorofluorene Chemical and Physical Properties

Names and Identifiers

    • 9-Chlorofluorene
    • 9-Fluorenyl Chloride
    • 9-Chloro-9H-fluorene
    • UNII-2T329HG6ZB
    • NSC 59976
    • EN300-110902
    • DTXSID70216515
    • MS-20188
    • NSC-59976
    • MFCD00043468
    • 6630-65-5
    • FT-0621636
    • AKOS002663673
    • NSC59976
    • 9-Chlorofluorene, AldrichCPR
    • 4-05-00-02146 (Beilstein Handbook Reference)
    • ghl.PD_Mitscher_leg0.1300
    • 9-Chlor-fluoren
    • 9-Chloro-9H-fluorene #
    • SCHEMBL5343918
    • FLUORENE, 9-CHLORO-
    • 2T329HG6ZB
    • 9H-Fluorene, 9-chloro-
    • BRN 1949416
    • BBL100169
    • DTXCID00139006
    • G77616
    • STL227875
    • GAA63065
    • MDL: MFCD00043468
    • Inchi: 1S/C13H9Cl/c14-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)13/h1-8,13H
    • InChI Key: CVCQMAKDIKSUHX-UHFFFAOYSA-N
    • SMILES: ClC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 200.03900
  • Monoisotopic Mass: 200.039278
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.7
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 86-88℃
  • Boiling Point: 322.1±31.0 °C at 760 mmHg
  • Flash Point: 129.9±10.6 °C
  • Refractive Index: 1.659
  • PSA: 0.00000
  • LogP: 3.99520
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

9-Chlorofluorene Security Information

9-Chlorofluorene Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

9-Chlorofluorene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA00479-1g
9-Chloro-9H-fluorene
6630-65-5 -
1g
¥1138.0 2024-07-19
TRC
C366250-100mg
9-Chlorofluorene
6630-65-5
100mg
$ 71.00 2023-09-08
TRC
C366250-1g
9-Chlorofluorene
6630-65-5
1g
$ 81.00 2023-09-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
048727-1g
9-Chlorofluorene
6630-65-5 97%
1g
975CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
048727-5g
9-Chlorofluorene
6630-65-5 97%
5g
3347CNY 2021-05-07
Chemenu
CM397249-1g
9-CHLOROFLUORENE
6630-65-5 95%+
1g
$*** 2023-03-30
Chemenu
CM397249-5g
9-CHLOROFLUORENE
6630-65-5 95%+
5g
$*** 2023-03-30
Chemenu
CM397249-10g
9-CHLOROFLUORENE
6630-65-5 95%+
10g
$*** 2023-03-30
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H50352-1g
9-Chlorofluorene, 98%
6630-65-5 98%
1g
¥1448.00 2022-10-31
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H50352-5g
9-Chlorofluorene, 98%
6630-65-5 98%
5g
¥6628.00 2022-10-31

9-Chlorofluorene Production Method

9-Chlorofluorene Related Literature

Additional information on 9-Chlorofluorene

Comprehensive Overview of 9-Chlorofluorene (CAS No. 6630-65-5): Properties, Applications, and Industry Insights

9-Chlorofluorene (CAS No. 6630-65-5) is a halogenated derivative of fluorene, a polycyclic aromatic hydrocarbon with significant relevance in organic synthesis and material science. This compound, characterized by its chloro-substituted structure at the 9-position, exhibits unique physicochemical properties that make it valuable for research and industrial applications. With a molecular formula of C13H9Cl and a molecular weight of 200.66 g/mol, 9-Chlorofluorene is widely studied for its role as a building block in pharmaceuticals, agrochemicals, and advanced materials.

The growing interest in sustainable chemistry and green synthesis has propelled research into halogenated compounds like 9-Chlorofluorene. Users frequently search for terms such as "9-Chlorofluorene synthesis", "CAS 6630-65-5 applications", and "fluorene derivatives in OLEDs", reflecting its multidisciplinary importance. Recent studies highlight its potential in organic electronics, particularly in the development of light-emitting diodes (OLEDs) and photovoltaic materials, aligning with the global push for renewable energy technologies.

From a structural perspective, the chlorine atom in 9-Chlorofluorene enhances its reactivity, enabling diverse functionalization pathways. Researchers often explore its use in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct complex molecular architectures. This versatility addresses common search queries like "9-Chlorofluorene reactivity" and "halogenated fluorene derivatives", underscoring its utility in modern synthetic methodologies.

In the pharmaceutical sector, 9-Chlorofluorene serves as a precursor for bioactive molecules. Its rigid planar structure mimics natural aromatic systems, making it attractive for drug design. Trending topics such as "fluorene-based drug discovery" and "CAS 6630-65-5 in medicinal chemistry" demonstrate its relevance in addressing challenges like antibiotic resistance and targeted cancer therapies. However, rigorous safety assessments ensure compliance with regulatory standards.

Environmental considerations are paramount when discussing halogenated compounds. 9-Chlorofluorene is subject to evaluations for biodegradability and eco-toxicity, responding to public concerns about chemical sustainability. Analytical techniques like GC-MS and HPLC are employed to monitor its environmental fate, addressing search trends such as "6630-65-5 environmental impact" and "green alternatives to halogenated aromatics".

The material science community values 9-Chlorofluorene for its optical properties. Its ability to form π-conjugated systems makes it suitable for luminescent materials and molecular sensors. With rising interest in smart materials and wearable technology, queries like "fluorene derivatives in flexible electronics" highlight its cutting-edge applications. Innovations in nanotechnology further expand its potential in surface modification and catalysis.

In summary, 9-Chlorofluorene (CAS No. 6630-65-5) bridges fundamental research and industrial innovation. Its multifaceted applications—from organic synthesis to advanced materials—resonate with current scientific priorities, including circular economy principles and energy-efficient technologies. As research evolves, this compound continues to inspire solutions for global challenges while adhering to safety and environmental stewardship.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.